1-(2,2-Diethoxyethoxy)-4-phenylbenzene
Cat. No. B8451277
M. Wt: 286.4 g/mol
InChI Key: PRMQHJXIZVZIKZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Identifiers
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REACTION_SMILES
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[CH2:14]([CH3:15])[O:16][CH:17]([CH2:18][Br:19])[O:20][CH2:21][CH3:22].[CH3:25][S:26]([CH3:27])=[O:28].[K+:24].[OH-:23].[OH2:29].[c:1]1(-[c:7]2[cH:8][cH:9][c:10]([OH:13])[cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1>>[c:1]1(-[c:7]2[cH:8][cH:9][c:10]([O:13][CH2:18][CH:17]([O:16][CH2:14][CH3:15])[O:20][CH2:21][CH3:22])[cH:11][cH:12]2)[cH:2][cH:3][cH:4][cH:5][cH:6]1
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CCOC(CBr)OCC
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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CS(C)=O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[K+]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[OH-]
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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O
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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Oc1ccc(-c2ccccc2)cc1
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Outcomes
Product
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Name
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Type
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product
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Smiles
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CCOC(COc1ccc(-c2ccccc2)cc1)OCC
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
